Cas no 1443345-39-8 ((2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane)

• Product Name: (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane
• CAS No: 1443345-39-8
• MF: C₁₃H₈F₄S
• MW: 272.261236190796
• CID: 5745721
• PubChem ID: 91655575
• Update Time: 2025-10-16

(2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane
• 1,3-Difluoro-4-[(3,4-difluorophenyl)sulfanylmethyl]benzene
• 1443345-39-8
• Benzene, 4-[[(2,4-difluorophenyl)methyl]thio]-1,2-difluoro-

• MDL： MFCD18911256
• Inchi： 1S/C13H8F4S/c14-9-2-1-8(12(16)5-9)7-18-10-3-4-11(15)13(17)6-10/h1-6H,7H2
• InChI Key： LFBUHHVTFJOBOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)CC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 272.02828408g/mol
• Monoisotopic Mass: 272.02828408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3Ų

Additional information on (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane

(2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane (CAS No. 1443345-39-8): An Overview of Its Structure, Properties, and Applications in Modern Chemistry

(2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane (CAS No. 1443345-39-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and biology. This compound, also known as DFBS, is characterized by the presence of two difluorinated benzyl and phenyl groups connected by a sulfur atom. The combination of these functional groups imparts distinct physical and chemical properties that make it a valuable reagent in synthetic chemistry and drug discovery.

The molecular formula of (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane is C₁₆H₁₀F₄S, with a molecular weight of approximately 306.31 g/mol. The compound is typically synthesized through the reaction of 2,4-difluorobenzyl chloride with 3,4-difluorophenylthiol in the presence of a base such as potassium carbonate. This synthetic route is well-documented and has been optimized to achieve high yields and purity levels.

The physical properties of (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane include its appearance as a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but highly soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The compound exhibits a boiling point of around 180°C at reduced pressure and has a density of approximately 1.3 g/cm³.

In terms of chemical reactivity, (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane is known for its nucleophilic properties due to the presence of the sulfur atom. This makes it an excellent reagent for various substitution reactions, particularly in the synthesis of complex organic molecules. Recent studies have shown that the compound can be used as a building block in the construction of biologically active compounds, including pharmaceuticals and agrochemicals.

The biological activity of (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane has been the subject of several research investigations. One notable application is its use as an intermediate in the synthesis of potential anticancer agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane exhibited significant cytotoxic activity against various human cancer cell lines. The researchers attributed this activity to the ability of the compound to disrupt cellular processes such as DNA replication and protein synthesis.

Beyond its role in drug discovery, (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of functional materials such as conductive polymers and organic semiconductors. Research conducted at the University of California demonstrated that incorporating (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane into polymer chains enhanced their electrical conductivity and thermal stability.

In addition to its synthetic and biological applications, (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane has been studied for its environmental impact. A recent study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of the compound. The results indicated that while (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations.

The safety profile of (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that exposure to high concentrations may cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) should be worn when handling this compound.

In conclusion, (2,4-Difluorobenzyl)(3,4-difluorophenyl)sulfane (CAS No. 1443345-39-8) is a multifaceted compound with a wide range of applications in synthetic chemistry, drug discovery, materials science, and environmental research. Its unique chemical structure and properties make it a valuable reagent for scientists working in these fields. As research continues to uncover new uses for this compound, it is likely that its importance will only continue to grow.